Cas no 1193388-31-6 (2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride)

• Product Name: 2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride
• CAS No: 1193388-31-6
• MF: C₆H₂ClF₂NO₄S
• MW: 257.599186420441
• CID: 4576685
• PubChem ID: 45791731
• Update Time: 2025-06-14

2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride
• 2,6-difluoro-4-nitrobenzenesulfonyl chloride
• EN300-50183
• DTXSID901257510
• 1193388-31-6
• CS-0216535
• 2,6-difluoro-4-nitrobenzene-1-sulfonylchloride
• AT11560

• Inchi： 1S/C6H2ClF2NO4S/c7-15(13,14)6-4(8)1-3(10(11)12)2-5(6)9/h1-2H
• InChI Key： XMTMCDJHARJFGE-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C(F)C=C([N+]([O-])=O)C=C1F

Computed Properties

• Exact Mass: 256.9361127g/mol
• Monoisotopic Mass: 256.9361127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 339
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on 2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride

Comprehensive Overview of 2,6-Difluoro-4-nitrobenzene-1-sulfonyl chloride (CAS No. 1193388-31-6)

2,6-Difluoro-4-nitrobenzene-1-sulfonyl chloride (CAS No. 1193388-31-6) is a specialized sulfonyl chloride derivative widely utilized in organic synthesis and pharmaceutical research. This compound belongs to the class of nitroaromatic sulfonyl chlorides, which are pivotal intermediates in the development of agrochemicals, dyes, and advanced materials. Its unique molecular structure, featuring fluorine and nitro substituents, enhances its reactivity and selectivity in nucleophilic substitution reactions, making it a valuable reagent for chemists.

In recent years, the demand for fluorinated aromatic compounds like 2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its role as a sulfonylation agent, enabling the introduction of sulfonyl groups into target molecules. This property is critical for modifying bioactive molecules to improve their pharmacokinetic profiles. Additionally, the compound's electron-withdrawing nitro group facilitates reactions under mild conditions, aligning with the growing trend toward green chemistry and sustainable synthesis.

The synthesis of 2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride typically involves the chlorosulfonation of 2,6-difluoronitrobenzene, followed by purification via crystallization. Its high purity (>98%) ensures consistent performance in cross-coupling reactions and peptide modifications. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its structural integrity, addressing the industry's emphasis on quality control.

From an industrial perspective, 2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride is gaining traction in the production of high-performance polymers and electronic materials. Its ability to form stable sulfonamide linkages makes it ideal for creating heat-resistant coatings and conductive films. These applications resonate with current trends in renewable energy and flexible electronics, where durable and lightweight materials are in high demand.

Safety and handling of 2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride require adherence to standard laboratory protocols, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under normal conditions, its reactivity with nucleophiles warrants cautious storage in anhydrous environments to prevent hydrolysis. This aligns with the broader scientific community's focus on lab safety and risk mitigation.

In summary, 2,6-difluoro-4-nitrobenzene-1-sulfonyl chloride (CAS No. 1193388-31-6) is a versatile building block with expanding applications across multiple industries. Its synthetic utility, combined with the rising interest in fluorinated compounds, positions it as a key player in modern chemistry. Future research may explore its potential in catalysis and nanotechnology, further solidifying its importance in scientific advancement.